Cas no 1372206-36-4 (4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane
• CAS No: 1372206-36-4
• MF: C₁₁H₂₁BO₂
• MW: 196.094243764877
• CID: 6329508
• PubChem ID: 58548511
• Update Time: 2025-06-14

4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane
• 1516836-46-6
• 4,4,5,5-Tetramethyl-2-(pent-2-en-3-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(2Z)-pent-2-en-3-yl]-1,3,2-dioxaborolane
• SCHEMBL15172267
• EN300-22806877
• 4,4,5,5-tetramethyl-2-[(Z)-pent-2-en-3-yl]-1,3,2-dioxaborolane
• (Z)-4,4,5,5-Tetramethyl-2-(pent-2-en-3-yl)-1,3,2-dioxaborolane
• 1372206-36-4

• Inchi： 1S/C11H21BO2/c1-7-9(8-2)12-13-10(3,4)11(5,6)14-12/h7H,8H2,1-6H3/b9-7+
• InChI Key： XPJWRJVGLYLNIU-VQHVLOKHSA-N
• SMILES： O1B(/C(=C/C)/CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 196.1634601g/mol
• Monoisotopic Mass: 196.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane (CAS: 1372206-36-4) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane (CAS: 1372206-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique structural features, has demonstrated promising applications in drug discovery, particularly in the development of boron-containing therapeutics. Recent studies have highlighted its role as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacological properties.

One of the most notable advancements involves the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking class of therapeutics that selectively degrade disease-causing proteins. Researchers have leveraged the boronic acid moiety of 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane to design novel PROTACs targeting oncogenic proteins, such as BTK and EGFR. The compound's stability and reactivity under physiological conditions make it an ideal candidate for such applications, as evidenced by recent in vitro and in vivo studies.

In addition to its utility in PROTAC development, this boronic ester has been employed in the synthesis of boron neutron capture therapy (BNCT) agents. BNCT is an emerging radiotherapy approach for treating refractory cancers, and the incorporation of boron-10 isotopes into tumor-targeting molecules is critical for its success. Recent research has demonstrated that 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane can serve as a precursor for the development of boron-rich compounds with high tumor selectivity and low systemic toxicity.

Furthermore, the compound's potential in antimicrobial drug development has been explored. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel boron-containing antibiotics using this intermediate, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to inhibit key bacterial enzymes involved in cell wall biosynthesis.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of boron-containing drugs derived from this intermediate. Recent efforts have focused on improving the water solubility and bioavailability of these compounds through structural modifications and formulation strategies. Advances in prodrug design, particularly the development of esterase-activated prodrugs, have shown potential in addressing these limitations.

Looking ahead, the versatility of 4,4,5,5-tetramethyl-2-(2Z)-pent-2-en-3-yl-1,3,2-dioxaborolane (CAS: 1372206-36-4) positions it as a key player in the next generation of boron-based therapeutics. Ongoing research is expected to uncover new applications in targeted drug delivery, diagnostic imaging, and combination therapies, further solidifying its importance in the pharmaceutical and chemical biology landscape.